![molecular formula C17H16FNO B4737328 1-(4-ethylphenyl)-3-[(4-fluorophenyl)amino]-2-propen-1-one](/img/structure/B4737328.png)
1-(4-ethylphenyl)-3-[(4-fluorophenyl)amino]-2-propen-1-one
Overview
Description
1-(4-ethylphenyl)-3-[(4-fluorophenyl)amino]-2-propen-1-one, also known as EFLEA, is a chemical compound that has gained significant attention in scientific research. EFLEA belongs to the class of chalcones, which are known for their diverse biological activities.
Mechanism of Action
The mechanism of action of 1-(4-ethylphenyl)-3-[(4-fluorophenyl)amino]-2-propen-1-one is not fully understood, but it is believed to involve multiple pathways. This compound has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and xanthine oxidase (XO). This compound also exhibits antioxidant activity by scavenging free radicals and reducing oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to possess various biochemical and physiological effects. It has been reported to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This compound also exhibits antimicrobial activity against various bacterial and fungal strains. Additionally, this compound has been shown to induce apoptosis in cancer cells and inhibit tumor growth.
Advantages and Limitations for Lab Experiments
1-(4-ethylphenyl)-3-[(4-fluorophenyl)amino]-2-propen-1-one has several advantages for lab experiments. It is easy to synthesize and has a high yield. This compound is also stable under various conditions, making it suitable for long-term storage. However, this compound has some limitations for lab experiments, including its low solubility in water and limited availability in commercial markets.
Future Directions
1-(4-ethylphenyl)-3-[(4-fluorophenyl)amino]-2-propen-1-one has shown promising results in preclinical studies, and further research is needed to explore its potential therapeutic applications. Some future directions for this compound research include:
1. Investigating the effects of this compound on other disease models, such as neurodegenerative diseases and cardiovascular diseases.
2. Exploring the potential use of this compound as a drug delivery agent.
3. Developing new synthetic routes for this compound to improve its yield and availability.
4. Studying the pharmacokinetics and toxicity of this compound in animal models.
5. Investigating the effects of this compound on different cancer types and exploring its potential use in combination with other anticancer agents.
Conclusion:
In conclusion, this compound is a promising chemical compound with diverse biological activities. It has the potential to be developed into a therapeutic agent for various diseases. Further research is needed to fully understand its mechanism of action and explore its potential applications.
Scientific Research Applications
1-(4-ethylphenyl)-3-[(4-fluorophenyl)amino]-2-propen-1-one has been extensively studied for its potential therapeutic applications. It has been shown to possess a wide range of biological activities, including anti-inflammatory, antioxidant, antimicrobial, antitumor, and antidiabetic properties. This compound has also been investigated for its potential use as a drug delivery agent.
properties
IUPAC Name |
(E)-1-(4-ethylphenyl)-3-(4-fluoroanilino)prop-2-en-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16FNO/c1-2-13-3-5-14(6-4-13)17(20)11-12-19-16-9-7-15(18)8-10-16/h3-12,19H,2H2,1H3/b12-11+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRZNJZGVYLHNKM-VAWYXSNFSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C(=O)C=CNC2=CC=C(C=C2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=CC=C(C=C1)C(=O)/C=C/NC2=CC=C(C=C2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16FNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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